4-(n,n-Diethylsulfamoyl)-1-methyl-1h-pyrrole-2-carboxamide

• Molecular Formula: C10H17N3O3S
• Molecular Weight: 259.33 g/mol
• IUPAC Name: 4-(diethylsulfamoyl)-1-methylpyrrole-2-carboxamide
• InChI: InChI=1S/C10H17N3O3S/c1-4-13(5-2)17(15,16)8-6-9(10(11)14)12(3)7-8/h6-7H,4-5H2,1-3H3,(H2,11,14)
• InChI Key: XMMBHQOKUYSWQY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CN(C(=C1)C(=O)N)C

Description

4-(N,N-Diethylsulfamoyl)-1-methyl-1H-pyrrole-2-carboxamide is a synthetic small molecule featuring a pyrrole backbone substituted with a diethylsulfamoyl group at position 4, a methyl group at position 1, and a carboxamide moiety at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(n,n-Diethylsulfamoyl)-1-methyl-1h-pyrrole-2-carboxamide typically involves the reaction of 1-methyl-1h-pyrrole-2-carboxylic acid with diethylsulfamoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, optimization of reaction conditions such as temperature, pressure, and solvent choice can further improve the scalability of the process.

Chemical Reactions Analysis

Types of Reactions

4-(n,n-Diethylsulfamoyl)-1-methyl-1h-pyrrole-2-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where the diethylsulfamoyl group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfonic acid derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted pyrrole derivatives.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(n,n-Diethylsulfamoyl)-1-methyl-1h-pyrrole-2-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The diethylsulfamoyl group may play a crucial role in the binding affinity and specificity of the compound. Additionally, the pyrrole ring can participate in π-π interactions with aromatic residues in the target proteins.

Comparison with Similar Compounds

Research Findings and Gaps

• Biological Activity: While 231 was explicitly designed as a CK1δ inhibitor, the target compound’s activity remains uncharacterized.
• Thermal Stability: The high melting point of 231 (236°C) indicates strong crystalline packing, whereas the target compound’s stability is unknown.